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Compound of Interest

Compound Name: 3-Oxocyclopentanecarboxylic acid

Cat. No.: B171403

This guide provides a detailed overview of the nomenclature of 3-
Oxocyclopentanecarboxylic acid, a key building block in organic synthesis, particularly
relevant for researchers, scientists, and professionals in drug development.

IUPAC Name

The systematic name for this compound, as determined by the International Union of Pure and
Applied Chemistry (IUPAC), is 3-oxocyclopentane-1-carboxylic acid[1][2][3]. This name
precisely describes its molecular structure, which consists of a five-membered cyclopentane
ring with a ketone group at the third carbon and a carboxylic acid group at the first carbon.

Stereoisomer Nomenclature

3-Oxocyclopentanecarboxylic acid is a chiral molecule and can exist as two different
stereoisomers, or enantiomers. The IUPAC names for these specific enantiomers are:

e (1S)-3-oxocyclopentane-1-carboxylic acid[4]

¢ (1R)-3-oxocyclopentane-1-carboxylic acid[5]
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The following table summarizes the IUPAC name and various synonyms for 3-

Oxocyclopentanecarboxylic acid, providing a clear and comparative overview of its different

identifiers.
Identifier Type Value
IUPAC Name 3-oxocyclopentane-1-carboxylic acid[1][2][3]
Synonyms 3-Oxocyclopentanecarboxylic acid[1][2]

Cyclopentanone-3-carboxylic acid[1]

3-Ketocyclopentanecarboxylic acid[1][2]

3-0Oxo0-1-cyclopentanecarboxylic acid[6]

3-Carboxycyclopentanone[1]

Cyclopentanecarboxylic acid, 3-oxo-[1]

(S)-Enantiomer IUPAC Name

(1S)-3-oxocyclopentane-1-carboxylic acid[4]

(S)-Enantiomer Synonyms

(S)-3-Oxocyclopentanecarboxylic acid[4]

(1S)-3-Oxocyclopentanecarboxylic acid[4]

(S)-3-Oxo-cyclopentanecarboxylic acid[4]

(R)-Enantiomer IUPAC Name

(1R)-3-oxocyclopentane-1-carboxylic acid[5]

(R)-Enantiomer Synonyms

(R)-3-Oxocyclopentanecarboxylic acid[5]

(1R)-3-Oxocyclopentanecarboxylic acid[5]

(R)-3-Oxo-cyclopentanecarboxylic acid[5]

Relationship Diagram

The following diagram, generated using Graphviz (DOT language), illustrates the hierarchical

relationship between the primary compound and its various haming conventions.
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IUPAC Nomenclature

IUPAC Name 3-oxocyclopentane-1-carboxylic acid
is systematically named

Common Synonyms

3-Ketocyclopentanecarboxylic acid

is also known as

3-Oxocyclopentanecarboxylic Acid 0

exists as Cyclopentanone-3-carboxylic acid

Chiral Forms

Stereoisomers ¥ (1R)-3-oxocyclopentane-1-carboxylic acid

\

(1S)-3-oxocyclopentane-1-carboxylic acid

Click to download full resolution via product page
Caption: Nomenclature hierarchy for 3-Oxocyclopentanecarboxylic acid.

Experimental Protocols

This document focuses on the nomenclature and synonyms of 3-Oxocyclopentanecarboxylic
acid and as such, does not contain experimental protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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